Cas no 363-64-4 (1,3,5-Trifluoro-2,4,6-trimethylbenzene)

• Product Name: 1,3,5-Trifluoro-2,4,6-trimethylbenzene
• CAS No: 363-64-4
• MF: C₉H₉F₃
• MW: 174.162973165512
• CID: 315418
• PubChem ID: 136195
• Update Time: 2025-05-22

1,3,5-Trifluoro-2,4,6-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3,5-trifluoro-2,4,6-trimethyl-
• 1,3,5-TRIFLUORO-2,4,6-TRIMETHYLBENZENE
• 1,3,5-Trifluor-2,4,6-trimethyl-benzol
• 1,3,5-trifluoro-2,4,6-trimethyl-benzene
• 1,3,5-trimethyl-2,4,6-trifluorobenzene
• 1-Chlor-2,4,6-trifluormesitylenium
• 2,4,6-Trifluoromesitylene
• AC1L37YL
• AR-1H8256
• Benzene,1,3,5-trifluoro-2,4,6-trimethyl
• CTK4H6358
• Trifluormesitylen
• EN300-6729570
• NSC10356
• Benzene, 1,3,5-trifluoro-2,4,6-trimethyl-
• NSC-10356
• AKOS025310379
• SCHEMBL1998603
• 363-64-4
• MFCD04039203
• DTXSID60189840
• NSC 10356
• trifluoromesitylene
• 1,3,5-Trifluoro-2,4,6-trimethylbenzene

• Inchi： 1S/C9H9F3/c1-4-7(10)5(2)9(12)6(3)8(4)11/h1-3H3
• InChI Key： AWOTVEDDCKYHRO-UHFFFAOYSA-N
• SMILES： FC1C(C)=C(C(C)=C(C=1C)F)F

Computed Properties

• Exact Mass: 174.06600
• Monoisotopic Mass: 174.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.154
• Melting Point: 67-68
• Boiling Point: 168-169
• Flash Point: 50.9°C
• Refractive Index: 1.549
• PSA: 0.00000
• LogP: 3.02910

1,3,5-Trifluoro-2,4,6-trimethylbenzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 1,3,5-Trifluoro-2,4,6-trimethylbenzene

Recent Advances in the Applications of 1,3,5-Trifluoro-2,4,6-trimethylbenzene (CAS: 363-64-4) in Chemical and Biomedical Research

1,3,5-Trifluoro-2,4,6-trimethylbenzene (CAS: 363-64-4) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and materials science. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, reactivity, and emerging roles in biomedical research.

Recent studies have highlighted the utility of 1,3,5-Trifluoro-2,4,6-trimethylbenzene as a versatile building block in organic synthesis. Its electron-deficient aromatic ring and sterically hindered structure make it an ideal candidate for the development of novel catalysts and ligands. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated its effectiveness in facilitating C–F bond activation reactions, which are critical for the synthesis of fluorinated pharmaceuticals.

In the biomedical field, researchers have explored the potential of 1,3,5-Trifluoro-2,4,6-trimethylbenzene as a scaffold for drug design. Its fluorine atoms enhance the metabolic stability and bioavailability of drug candidates, while the methyl groups provide steric bulk that can influence target binding. A recent preprint on bioRxiv reported the successful incorporation of this compound into a series of kinase inhibitors, showing promising activity against resistant cancer cell lines.

Another area of interest is the use of 1,3,5-Trifluoro-2,4,6-trimethylbenzene in materials science. Its thermal stability and low polarizability make it suitable for applications in liquid crystals and organic electronics. A 2024 study in Advanced Materials detailed its incorporation into a new class of organic semiconductors, which exhibited exceptional charge transport properties under ambient conditions.

Despite these advancements, challenges remain in the large-scale production and functionalization of 1,3,5-Trifluoro-2,4,6-trimethylbenzene. Current synthetic routes often require harsh conditions or expensive reagents, limiting its accessibility for industrial applications. However, recent efforts in flow chemistry and catalytic fluorination have shown promise in addressing these limitations, as highlighted in a 2023 review article in Chemical Reviews.

In conclusion, 1,3,5-Trifluoro-2,4,6-trimethylbenzene (CAS: 363-64-4) represents a valuable compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new opportunities for its use, particularly in drug discovery and advanced materials. Future studies should focus on optimizing synthetic methodologies and exploring its biological activities in greater detail.